Cas no 5946-43-0 (METHYL 2-((BROMOACETYL)AMINO)BENZOATE)

• Product Name: METHYL 2-((BROMOACETYL)AMINO)BENZOATE
• CAS No: 5946-43-0
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• MDL: MFCD02974379
• CID: 3055671
• PubChem ID: 4062738
• Update Time: 2025-04-24

METHYL 2-((BROMOACETYL)AMINO)BENZOATE Chemical and Physical Properties

Names and Identifiers

• METHYL 2-((BROMOACETYL)AMINO)BENZOATE
• AS-39469
• MFCD02974379
• 5946-43-0
• Methyl 2-((2-Bromoacetyl)amino)benzoate
• Methyl 2-(-(Bromoacetyl)amino)benzoate
• CS-0264811
• methyl 2-(2-bromoacetamido)benzoate
• AKOS005288920
• SCHEMBL4734803
• methyl2-(2-bromoacetamido)benzoate
• 986-911-2
• EN300-94665
• FAA94643
• Methyl 2-[(2-bromoacetyl)amino]benzoate
• BTRCQDXXRNYMAS-UHFFFAOYSA-N
• Benzoic acid, 2-[(bromoacetyl)amino]-, methyl ester

• MDL： MFCD02974379
• Inchi： 1S/C10H10BrNO3/c1-15-10(14)7-4-2-3-5-8(7)12-9(13)6-11/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： BTRCQDXXRNYMAS-UHFFFAOYSA-N
• SMILES： BrCC(NC1C=CC=CC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 270.98441Da
• Monoisotopic Mass: 270.98441Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4Ų

Additional information on METHYL 2-((BROMOACETYL)AMINO)BENZOATE

Comprehensive Guide to METHYL 2-((BROMOACETYL)AMINO)BENZOATE (CAS No. 5946-43-0): Properties, Applications, and Market Insights

METHYL 2-((BROMOACETYL)AMINO)BENZOATE (CAS No. 5946-43-0) is a specialized organic compound widely used in pharmaceutical and chemical research. This ester derivative, featuring a bromoacetyl group, plays a crucial role in synthetic chemistry, particularly in the development of bioactive molecules. With the increasing demand for high-purity chemical intermediates, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular structure of METHYL 2-((BROMOACETYL)AMINO)BENZOATE combines a benzoate ester with a reactive bromoacetyl moiety, making it valuable for peptide synthesis and drug discovery. Recent studies highlight its utility in creating targeted therapeutic agents, aligning with the growing trend of precision medicine in the pharmaceutical industry. Researchers often search for "METHYL 2-((BROMOACETYL)AMINO)BENZOATE synthesis" or "CAS 5946-43-0 applications" to explore its potential.

In terms of physical properties, METHYL 2-((BROMOACETYL)AMINO)BENZOATE typically appears as a white to off-white crystalline powder. It exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane, which is crucial for its handling in laboratory settings. The compound's stability under controlled conditions makes it suitable for long-term storage, a feature frequently queried as "5946-43-0 storage conditions" in scientific databases.

The applications of METHYL 2-((BROMOACETYL)AMINO)BENZOATE extend across multiple domains. In medicinal chemistry, it serves as a key intermediate for developing enzyme inhibitors and receptor modulators. The compound's bromoacetyl group enables efficient conjugation reactions, making it valuable for bioconjugation techniques—a hot topic in antibody-drug conjugate (ADC) research. These applications answer common search queries like "how to use METHYL 2-((BROMOACETYL)AMINO)BENZOATE in drug development".

Market trends indicate rising demand for METHYL 2-((BROMOACETYL)AMINO)BENZOATE, particularly from contract research organizations (CROs) and pharmaceutical innovators. With the global focus on small molecule therapeutics, this compound's role in creating novel chemical entities continues to expand. Industry reports often correlate searches for "CAS 5946-43-0 suppliers" with regional biotech hubs in North America and Asia-Pacific.

Quality control measures for METHYL 2-((BROMOACETYL)AMINO)BENZOATE typically involve high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These analytical techniques ensure the compound meets the stringent purity requirements (>98%) demanded by research applications. Laboratories frequently search for "5946-43-0 purity standards" when sourcing this material for sensitive experiments.

Environmental and handling considerations for METHYL 2-((BROMOACETYL)AMINO)BENZOATE follow standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during handling. This information addresses common workplace safety queries like "CAS 5946-43-0 safety data" or "METHYL 2-((BROMOACETYL)AMINO)BENZOATE handling precautions".

Recent scientific literature highlights innovative uses of METHYL 2-((BROMOACETYL)AMINO)BENZOATE in cancer research and neurological disorder studies. Its structural features enable the creation of targeted drug delivery systems, particularly relevant in the era of personalized medicine. These cutting-edge applications respond to trending search terms like "innovative uses of 5946-43-0" in academic circles.

The synthesis of METHYL 2-((BROMOACETYL)AMINO)BENZOATE typically involves esterification and amidation reactions, with process optimization being a frequent topic in organic chemistry forums. Researchers often seek information on "improving METHYL 2-((BROMOACETYL)AMINO)BENZOATE yield" or "green chemistry approaches for 5946-43-0", reflecting the industry's move toward sustainable synthesis methods.

Looking forward, the versatility of METHYL 2-((BROMOACETYL)AMINO)BENZOATE positions it as a compound of continuing interest in drug discovery pipelines. Its unique chemical properties align well with current research priorities in fragment-based drug design and chemical biology, ensuring its relevance in answering tomorrow's therapeutic challenges. This forward-looking perspective addresses predictive searches like "future applications of CAS 5946-43-0" in the scientific community.